Cas no 1805560-01-3 (5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1805560-01-3
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4898319
• Update Time: 2025-06-11

5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-4(6(9)10)2-11-7(17(8,15)16)5(3)12(13)14/h2,6H,1H3
• InChI Key： LSWNGOXDEOTJGO-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C)C(C(F)F)=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride

Introduction to 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl Chloride (CAS No. 1805560-01-3)

5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805560-01-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group, a methyl substituent, and a nitro group on a pyridine core, make it a versatile building block for drug discovery and material science applications.

The sulfonyl chloride functional group attached to the pyridine ring enhances its reactivity, allowing for further derivatization into more complex structures. This property is particularly valuable in medicinal chemistry, where such intermediates are often used to develop novel therapeutic agents. The compound’s ability to undergo nucleophilic substitution reactions makes it a preferred choice for constructing heterocyclic frameworks, which are prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The difluoromethyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity in drug candidates. This moiety is often incorporated into small molecule inhibitors and drug candidates to enhance their efficacy and reduce off-target effects. The presence of this group in 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride underscores its potential as a precursor for developing next-generation therapeutics.

The 4-methyl substituent on the pyridine ring further influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. This structural feature can be exploited to fine-tune the pharmacokinetic profile of derived compounds. For instance, the methyl group can influence solubility, lipophilicity, and metabolic clearance rates, all of which are critical factors in drug development.

The nitro group is another key feature that contributes to the compound’s versatility. Nitro groups can serve as electron-withdrawing substituents, influencing the molecule’s electronic distribution and reactivity. In some cases, nitro groups can be reduced to amino groups, introducing new functional sites for further chemical modification. This redox-active property makes 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride a valuable intermediate for synthesizing a wide range of derivatives.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline its preparation. These innovations have not only improved the availability of 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride but also facilitated its integration into larger synthetic schemes.

In the realm of drug discovery, this compound has been explored as a precursor for various therapeutic classes. For example, it has been utilized in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the difluoromethyl, methyl, and nitro groups provides a scaffold that can be modified to target specific enzymatic activities. Additionally, the sulfonyl chloride moiety allows for easy introduction of amine-containing groups, enabling further derivatization into more complex structures.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine-based compounds are widely used as intermediates in pesticide formulations due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The unique structural features of 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride make it a suitable candidate for designing novel agrochemicals with improved efficacy and environmental safety.

The compound’s reactivity also makes it useful in material science applications. For instance, it can be used to synthesize ligands for metal complexes that exhibit catalytic activity in various organic transformations. The sulfonyl chloride group provides a site for coordination with transition metals, enabling the design of catalysts with tailored properties.

Future research directions may explore new synthetic pathways to optimize the production of 5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride and expand its applications. Advances in computational chemistry could also aid in predicting the biological activity of derivatives derived from this intermediate. By leveraging machine learning models and molecular docking studies, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion,5-(Difluoromethyl)-4-methyl-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805560-01-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications, making it a valuable tool for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound will undoubtedly play an important role in future discoveries.